Cas no 31291-60-8 (Phenol,bis(1-methylpropyl)-)
Phenol,bis(1-methylpropyl)- structure
Product Name:Phenol,bis(1-methylpropyl)-
Phenol,bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,bis(1-methylpropyl)-
- DI-SEC-BUTYLPHENOL
- DI-S-BUTYLPHENOL
- DSBP
- Einecs 250-550-2
- EINECS 226-854-6
- 2,6-Di-sec-butyl-phenol
- PD161823
- DTXSID0044440
- 2,6-Di-sec-butylfenol
- PHENOL, 2,6-DI-sec-BUTYL-
- Q27269692
- NS00005314
- EC 226-854-6
- UNII-862GFQ832E
- Tox21_302075
- (-)-2,6-di-sec-butylphenol
- DTXCID8024440
- CAS-5510-99-6
- FT-0610723
- Phenol, 2,6-bis(1-methylpropyl)-
- CS-0453552
- NCGC00255992-01
- SCHEMBL202738
- 2,6-Di-sec-butylphenol
- 31291-60-8
- 862GFQ832E
- AKOS024286538
- 2,6-di-s-butyl-phenol
- BRN 2258305
- 5510-99-6
- CHEMBL416393
- 2,6-Di-sec-butylfenol [Czech]
- 2,6-di(butan-2-yl)phenol
- 4-06-00-03490 (Beilstein Handbook Reference)
-
- Inchi: 1S/C14H22O/c1-5-10(3)12-8-7-9-13(14(12)15)11(4)6-2/h7-11,15H,5-6H2,1-4H3
- InChI Key: FHTGJZOULSYEOB-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 206.16700
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.918 g/mL at 25 °C(lit.)
- Melting Point: −42 °C(lit.)
- Boiling Point: 255-260 °C(lit.)
- Flash Point: 261 °F
- Refractive Index: n20/D 1.508(lit.)
- PSA: 20.23000
- LogP: 4.41920
- Vapor Pressure: <0.01 mm Hg ( 20 °C)
Phenol,bis(1-methylpropyl)- Security Information
- Hazardous Material transportation number:UN 3265 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: S26; S27; S28; S36/37/39; S45
- RTECS:SK8225000
-
Hazardous Material Identification:
- Packing Group:III
- Risk Phrases:R34
- HazardClass:9
- PackingGroup:III
Phenol,bis(1-methylpropyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
31291-60-8 (Phenol,bis(1-methylpropyl)-) Related Products
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